Cas no 139566-53-3 (Copper, [(h2-ethenyl)trimethylsilane](1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO2,kO4)-)

• Product Name: Copper, [(h2-ethenyl)trimethylsilane](1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO2,kO4)-
• CAS No: 139566-53-3
• MF: C₁₀H₁₆CuF₆O₂Si
• MW: 373.854766845703
• CID: 102140
• PubChem ID: 134128783
• Update Time: 2025-10-30

Copper, [(h2-ethenyl)trimethylsilane](1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO2,kO4)- Chemical and Physical Properties

Names and Identifiers

• Copper, [(h2-ethenyl)trimethylsilane](1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO2,kO4)-
• (II) HEXAFLUORO-2,4-PENTANEDIONATE - VINYLTRIMETHYLSILANE COMPLEX
• COPPER I
• COPPER I HEXAFLUOROPENTANEDIONATE CYCLOOCTADIENE COMPLEX
• Copper l hexafluoropentane-dionatecyclooctadienecomplex
• copper(1,5-cyclooctadiene)(hexafluoroacetylacetonate)
• COPPER(I)
• Copper(I) hexafluoro-2,4-pentanedionate-1,5-cyclooctadiene complex
• copper(i) hexafluoroacetylacetonate
• Copper(I) hexafluoroacetylacetonate cyclooctadiene complex
• copper(I) hexafluoroacetylacetonate trimethylvinylsilane
• II HEXAFLUOROPENTANEDIONATE - VINYLTRIMETHYLSILANE COMPLEX
• 139566-53-3
• F14767
• copper;ethyl(trimethyl)silane;(Z)-1,1,1,5,5,5-hexafluoro-4-hydroxypent-3-en-2-one

• Inchi： 1S/C5H2F6O2.C5H14Si.Cu/c6-4(7,8)2(12)1-3(13)5(9,10)11;1-5-6(2,3)4;/h1,12H;5H2,1-4H3;/b2-1-;;
• InChI Key： GMYDBXPDCPBNLA-UAIGNFCESA-N
• SMILES： [Cu].[Si](C)(C)(C)CC.FC(/C(=C/C(C(F)(F)F)=O)/O)(F)F

Computed Properties

• Exact Mass: 373.011972g/mol
• Monoisotopic Mass: 373.011972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.49
• Melting Point: -5°C
• Boiling Point: 50°C/50mmHg

Copper, [(h2-ethenyl)trimethylsilane](1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO2,kO4)- Security Information

• TSCA：No

Additional information on Copper, [(h2-ethenyl)trimethylsilane](1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO2,kO4)-

Copper Complex with [(h2-ethenyl)trimethylsilane](1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO2,kO4)

The compound with CAS No. 139566-53-3 is a copper complex featuring the ligand [(h₂-ethenyl)trimethylsilane](1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO₂,kO₄). This compound has garnered significant attention in the field of coordination chemistry due to its unique structural properties and potential applications in catalysis and materials science.

The copper center in this complex plays a pivotal role in its electronic and magnetic properties. Copper ions are known for their ability to adopt multiple oxidation states, which makes them versatile in various chemical reactions. In this case, the copper ion is coordinated by a bidentate hexafluoro-2,4-pentanedionato ligand and an (h₂-ethenyl)trimethylsilane ligand. The hexafluoro-2,4-pentanedionato ligand contributes to the stability of the complex by providing strong donor atoms (oxygen), while the (h₂-ethenyl)trimethylsilane ligand introduces a unique combination of steric and electronic effects.

Recent studies have highlighted the importance of such complexes in asymmetric catalysis. The combination of a copper center with fluorinated ligands has shown promise in facilitating enantioselective reactions. For instance, researchers have reported that similar copper complexes can effectively catalyze the aldol reaction under mild conditions. This is attributed to the ability of the fluorinated ligand to modulate the electronic environment around the copper center and enhance its catalytic activity.

The synthesis of this compound involves a multi-step process that begins with the preparation of the hexafluoro-2,4-pentanedione ligand. This ligand is then coordinated with copper ions in a controlled manner to form the desired complex. The use of (h₂-ethenyl)trimethylsilane as a co-ligand ensures that the resulting complex has optimal stability and solubility properties.

In terms of applications, this copper complex has potential uses in organometallic chemistry and materials science. Its ability to act as a catalyst in various organic transformations makes it a valuable tool for synthesizing complex molecules with high enantioselectivity. Additionally, the presence of fluorinated groups in the ligand may confer unique optical or electronic properties to the complex.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the copper center exhibits significant d-orbital splitting due to the strong field created by the fluorinated ligand. This splitting is crucial for understanding the compound's reactivity and selectivity in catalytic processes.

In conclusion, the copper complex with CAS No. 139566-53-3 represents an exciting development in coordination chemistry. Its unique combination of structural features and functional properties positions it as a promising candidate for various applications in catalysis and materials science. As research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.